Cas no 31616-24-7 (5,6β-Dihydro-5-isopropyl-2-methyl-9-pentyl-2,6-methano-2H-1-benzoxocin-7-ol)

• Product Name: 5,6β-Dihydro-5-isopropyl-2-methyl-9-pentyl-2,6-methano-2H-1-benzoxocin-7-ol
• CAS No: 31616-24-7
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 5729898
• Update Time: 2023-10-31

5,6β-Dihydro-5-isopropyl-2-methyl-9-pentyl-2,6-methano-2H-1-benzoxocin-7-ol Chemical and Physical Properties

Names and Identifiers

• 5,6β-Dihydro-5-isopropyl-2-methyl-9-pentyl-2,6-methano-2H-1-benzoxocin-7-ol
• 2,6-Methano-2H-1-benzoxocin-7-ol, 5,6β-dihydro-5-isopropyl-2-methyl-9-pentyl- (8CI)

• Inchi： 1S/C21H30O2/c1-5-6-7-8-15-11-18(22)20-17-13-21(4,23-19(20)12-15)10-9-16(17)14(2)3/h9-12,14,16-17,22H,5-8,13H2,1-4H3
• InChI Key： CBTJTXBOVDHKFW-UHFFFAOYSA-N
• SMILES： O1C2=CC(CCCCC)=CC(O)=C2C2CC1(C)C=CC2C(C)C

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Boiling Point: 378.9±42.0 °C(Predicted)
• pka: 9.82±0.60(Predicted)